Cas no 1316223-05-8 (4-(Pyridin-2-yl)morpholine-2-carboxylic acid)

• Product Name: 4-(Pyridin-2-yl)morpholine-2-carboxylic acid
• CAS No: 1316223-05-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 4694259
• Update Time: 2025-10-29

4-(Pyridin-2-yl)morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-2-yl)morpholine-2-carboxylic acid
• 4-Pyridin-2-yl-morpholine-2-carboxylic acid
• 4-(Pyridin-2-yl)morpholine-2-carboxylic acid

• Inchi： 1S/C10H12N2O3/c13-10(14)8-7-12(5-6-15-8)9-3-1-2-4-11-9/h1-4,8H,5-7H2,(H,13,14)
• InChI Key： XTLJUOOVAAKIFK-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC=CN=2)CC1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 62.7

Additional information on 4-(Pyridin-2-yl)morpholine-2-carboxylic acid

Recent Advances in the Study of 4-(Pyridin-2-yl)morpholine-2-carboxylic acid (CAS: 1316223-05-8)

4-(Pyridin-2-yl)morpholine-2-carboxylic acid (CAS: 1316223-05-8) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The synthesis of 4-(Pyridin-2-yl)morpholine-2-carboxylic acid has been optimized through several innovative approaches, including multi-step organic reactions and catalytic methods. Researchers have reported high yields and purity levels, which are critical for its subsequent application in biological assays. The compound's unique structural features, such as the pyridine and morpholine rings, contribute to its ability to interact with various biological targets, making it a promising candidate for further investigation.

In terms of biological activity, recent studies have demonstrated that 4-(Pyridin-2-yl)morpholine-2-carboxylic acid exhibits potent inhibitory effects on specific enzymes and receptors involved in disease pathways. For instance, it has shown promising results in modulating kinase activity, which is relevant to cancer therapy. Additionally, its role in anti-inflammatory and antimicrobial applications has been explored, with preliminary data suggesting broad-spectrum efficacy. These findings underscore the compound's versatility and potential as a lead molecule in drug development.

Mechanistic studies have further elucidated the compound's mode of action at the molecular level. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to characterize its binding interactions with target proteins. These insights are invaluable for structure-activity relationship (SAR) studies, which aim to optimize the compound's pharmacological properties. Computational modeling has also been utilized to predict its pharmacokinetic and toxicological profiles, providing a foundation for future preclinical studies.

The therapeutic potential of 4-(Pyridin-2-yl)morpholine-2-carboxylic acid extends beyond its immediate applications. Researchers are investigating its use in combination therapies, where it may enhance the efficacy of existing drugs or reduce adverse effects. Furthermore, its scaffold has inspired the design of derivatives with improved selectivity and potency, opening new avenues for medicinal chemistry research. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

Despite the promising progress, challenges remain in the development of 4-(Pyridin-2-yl)morpholine-2-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further optimization. Additionally, comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research is focused on overcoming these hurdles, with the ultimate goal of advancing the compound into clinical trials.

In conclusion, 4-(Pyridin-2-yl)morpholine-2-carboxylic acid (CAS: 1316223-05-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and functional properties, combined with its diverse biological activities, make it a valuable candidate for drug discovery. Continued exploration of its potential, supported by interdisciplinary collaboration, is expected to yield significant breakthroughs in the near future. This research brief serves as a snapshot of the current state of knowledge and highlights the exciting opportunities that lie ahead.